Cas no 103828-81-5 (9H-Purine-2,6-diamine,9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-)

• Product Name: 9H-Purine-2,6-diamine,9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-
• CAS No: 103828-81-5
• MF: C₁₀H₁₂F₂N₆O₃
• MW: 302.237487792969
• CID: 193980
• PubChem ID: 21122687
• Update Time: 2025-04-19

9H-Purine-2,6-diamine,9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-2,6-diamine,9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-
• 2',2'-Difluorodeoxyribofuranosyl-2,6-diaminopurine
• LY-207702
• AKOS040748801
• (2R,3R)-5-(2,6-diaminopurin-9-yl)-4,4-difluoro-2-(hydroxymethyl)oxolan-3-ol
• 2'-Dfdap
• 9-(2-Deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-9H-purine-2,6-diamine
• 9H-Purine-2,6-diamine, 9-(2-deoxy-2,2-difluoro-D-erythro-pentofuranosyl)-
• 103828-81-5
• LY 207702
• LY207702
• (2R,3R)-5-(2,6-diamino-7H-purin-8-yl)-4,4-difluoro-2-(hydroxymethyl)oxolan-3-ol

• Inchi： 1S/C10H12F2N6O3/c11-10(12)5(20)3(1-19)21-8(10)18-2-15-4-6(13)16-9(14)17-7(4)18/h2-3,5,8,19-20H,1H2,(H4,13,14,16,17)/t3-,5-,8?/m1/s1
• InChI Key： MQNXBBSVJDKZGZ-JAWBFMPRSA-N
• SMILES： FC1([C@@H]([C@@H](CO)OC1N1C=NC2C(N)=NC(N)=NC1=2)O)F

Computed Properties

• Exact Mass: 301.08623
• Monoisotopic Mass: 302.09389459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 153.29